Cas no 1357945-31-3 (3-chloro-1h-pyrazolo4,3-bpyridine)

• Product Name: 3-chloro-1h-pyrazolo4,3-bpyridine
• CAS No: 1357945-31-3
• MF: C₆H₄ClN₃
• MW: 153.569059371948
• MDL: MFCD22380441
• CID: 2194322
• PubChem ID: 67282974
• Update Time: 2025-11-02

3-chloro-1h-pyrazolo4,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-1h-pyrazolo[4,3-b]pyridine
• 3-chloro-2H-pyrazolo[4,3-b]pyridine
• 3-b]pyridine
• 1357945-31-3
• AS-30629
• AKOS024050220
• DB-356893
• MFCD22380441
• CS-0445439
• DTXSID00736776
• SCHEMBL2118781
• monochloropyrazolopyridine
• 3-chloro-1h-pyrazolo4,3-bpyridine

• MDL： MFCD22380441
• Inchi： 1S/C6H4ClN3/c7-6-5-4(9-10-6)2-1-3-8-5/h1-3H,(H,9,10)
• InChI Key： VTZFXQIDOWNVDA-UHFFFAOYSA-N
• SMILES： ClC1=C2C(C=CC=N2)=NN1

Computed Properties

• Exact Mass: 153.0093748g/mol
• Monoisotopic Mass: 153.0093748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.6Ų

Additional information on 3-chloro-1h-pyrazolo4,3-bpyridine

3-Chloro-1H-Pyrazolo[4,3-b]Pyridine (CAS No. 1357945-31-3): A Comprehensive Overview

3-Chloro-1H-pyrazolo[4,3-b]pyridine (CAS No. 1357945-31-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazolopyridine family, known for its versatile applications in drug discovery and material science. The presence of both chloro and pyrazole moieties in its structure makes it a valuable intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly exploring its potential due to its unique chemical properties and broad utility.

The molecular formula of 3-chloro-1H-pyrazolo[4,3-b]pyridine is C₆H₄ClN₃, with a molecular weight of 153.57 g/mol. Its structure features a fused pyrazole and pyridine ring system, which contributes to its stability and reactivity. The compound is typically a white to off-white crystalline powder, soluble in organic solvents like dimethyl sulfoxide (DMSO) and methanol, but sparingly soluble in water. These physicochemical properties make it suitable for various synthetic applications, particularly in the development of small-molecule inhibitors and ligands for biological targets.

One of the most prominent applications of 3-chloro-1H-pyrazolo[4,3-b]pyridine is in the pharmaceutical industry, where it serves as a key building block for drug candidates. Its scaffold is frequently utilized in the design of kinase inhibitors, which are critical for treating cancers, inflammatory diseases, and metabolic disorders. For instance, derivatives of this compound have shown promise in targeting JAK kinases and PI3K pathways, both of which are hot topics in oncology research. The compound's ability to modulate enzyme activity makes it a valuable tool for medicinal chemists.

In addition to its pharmaceutical applications, 3-chloro-1H-pyrazolo[4,3-b]pyridine is also explored in agrochemicals. Its structural features enable the development of novel pesticides and herbicides with improved efficacy and environmental safety. The agrochemical sector is increasingly focusing on sustainable solutions, and this compound's potential to reduce ecological impact aligns with global trends toward greener chemistry. Researchers are investigating its derivatives for their insecticidal and fungicidal properties, addressing the growing demand for crop protection agents.

The synthesis of 3-chloro-1H-pyrazolo[4,3-b]pyridine typically involves multi-step organic reactions, including cyclization and halogenation processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity. These methods are particularly relevant in the context of modern synthetic chemistry, where efficiency and sustainability are prioritized. The compound's synthetic versatility also makes it a subject of interest in academic research, with numerous studies published on its preparation and functionalization.

From a market perspective, the demand for 3-chloro-1H-pyrazolo[4,3-b]pyridine is expected to grow, driven by its applications in drug discovery and agrochemicals. Pharmaceutical companies and research institutions are actively sourcing high-quality batches of this compound for preclinical and clinical studies. Suppliers specializing in heterocyclic compounds are expanding their portfolios to meet this demand, ensuring consistent availability for researchers worldwide. The compound's commercial significance is further underscored by its inclusion in catalogs of major chemical suppliers.

Safety and handling of 3-chloro-1H-pyrazolo[4,3-b]pyridine require standard laboratory precautions. While it is not classified as highly hazardous, proper personal protective equipment (PPE) such as gloves and goggles should be used during handling. Storage recommendations include keeping the compound in a cool, dry place away from direct sunlight. These guidelines align with general best practices for handling organic intermediates, ensuring safe usage in research and industrial settings.

In summary, 3-chloro-1H-pyrazolo[4,3-b]pyridine (CAS No. 1357945-31-3) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structure, synthetic accessibility, and bioactive properties make it a valuable asset for researchers and industries alike. As scientific advancements continue to uncover new applications, this compound is poised to play a pivotal role in the development of next-generation therapeutics and sustainable agrochemical solutions.